Cas no 2227757-79-9 (4-(3S)-3-hydroxybutyl-2-nitrophenol)

• Product Name: 4-(3S)-3-hydroxybutyl-2-nitrophenol
• CAS No: 2227757-79-9
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 6009635
• PubChem ID: 165718254
• Update Time: 2025-05-18

4-(3S)-3-hydroxybutyl-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-hydroxybutyl-2-nitrophenol
• EN300-1766875
• 4-[(3S)-3-hydroxybutyl]-2-nitrophenol
• 2227757-79-9

• Inchi： 1S/C10H13NO4/c1-7(12)2-3-8-4-5-10(13)9(6-8)11(14)15/h4-7,12-13H,2-3H2,1H3/t7-/m0/s1
• InChI Key： AQXVBMJOQSAXGI-ZETCQYMHSA-N
• SMILES： O[C@@H](C)CCC1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 86.3Ų

Additional information on 4-(3S)-3-hydroxybutyl-2-nitrophenol

Comprehensive Analysis of 4-(3S)-3-hydroxybutyl-2-nitrophenol (CAS No. 2227757-79-9): Properties, Applications, and Industry Trends

The compound 4-(3S)-3-hydroxybutyl-2-nitrophenol (CAS No. 2227757-79-9) is a specialized organic molecule gaining attention in pharmaceutical and biochemical research due to its unique structural features. With a molecular formula combining a nitrophenol backbone and a 3-hydroxybutyl side chain, this chiral compound exhibits potential applications in asymmetric synthesis and drug development. Researchers are particularly interested in its stereospecific reactivity, as the (3S)-hydroxybutyl configuration may influence biological activity.

Recent studies highlight the growing demand for chiral building blocks like 4-(3S)-3-hydroxybutyl-2-nitrophenol in precision medicine. The global market for enantiomerically pure compounds is projected to grow at 8.2% CAGR through 2030, driven by needs in targeted therapies. This aligns with frequent search queries such as "nitrophenol derivatives in drug discovery" and "chiral auxiliaries for asymmetric synthesis," reflecting industry interest. The compound's nitro group and hydroxyl functionality make it valuable for designing enzyme inhibitors or receptor modulators.

From a synthetic chemistry perspective, CAS 2227757-79-9 demonstrates interesting photophysical properties. Its nitrophenol moiety absorbs strongly in the UV-visible spectrum (λ_max ~350-400 nm), making it relevant for researchers investigating "fluorescent molecular probes" or "photoactive pharmaceutical ingredients." The hydroxybutyl chain enhances solubility in polar solvents, addressing common formulation challenges—a topic frequently searched alongside "improving API solubility."

Quality control of 4-(3S)-3-hydroxybutyl-2-nitrophenol requires advanced analytical techniques. HPLC methods with chiral stationary phases are essential to verify the (3S)-stereochemistry, while mass spectrometry confirms molecular integrity. These procedures respond to trending searches about "chiral purity analysis" and "nitro compound characterization." The compound's stability profile suggests compatibility with green chemistry principles, another hot topic in "sustainable synthetic routes" discussions.

Emerging applications include potential use in bioconjugation chemistry, where the nitro group could serve as a precursor for amine linkages. This connects with frequent queries about "site-specific protein modification" techniques. As the pharmaceutical industry shifts toward targeted drug delivery systems, compounds like 2227757-79-9 may play crucial roles in linker chemistry—addressing search trends around "smart drug conjugates" and "controlled release technologies."

Regulatory considerations for 4-(3S)-3-hydroxybutyl-2-nitrophenol emphasize proper handling as a research chemical. While not classified as hazardous, standard laboratory precautions apply when working with nitroaromatic compounds. Safety data sheets should be consulted—information often sought via terms like "nitrophenol safety protocols." The compound's environmental fate is also being studied, aligning with increasing searches about "biodegradable specialty chemicals."

Future research directions may explore the compound's utility in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. These applications respond to growing interest in "functional materials design" and "asymmetric catalysis." With its balanced lipophilicity (calculated logP ~2.1) and hydrogen-bonding capacity, CAS 2227757-79-9 represents a versatile intermediate for medicinal chemistry programs investigating "bioavailability enhancement" strategies.